Cas no 2680850-23-9 (3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid)

• Product Name: 3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid
• CAS No: 2680850-23-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5650382
• PubChem ID: 165908202
• Update Time: 2025-05-04

3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680850-23-9
• EN300-28273353
• 3-(1-acetylpiperidin-2-yl)-2-methylpropanoic acid
• 3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid

• Inchi： 1S/C11H19NO3/c1-8(11(14)15)7-10-5-3-4-6-12(10)9(2)13/h8,10H,3-7H2,1-2H3,(H,14,15)
• InChI Key： RWQPJOFVKIOSKU-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCCC1CC(C(=O)O)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid

Introduction to 3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid (CAS No. 2680850-23-9)

3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680850-23-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine ring modified with an acetyl group and connected to a branched aliphatic side chain, exhibits a unique structural framework that has garnered attention for its potential biological activities. The presence of both the piperidine moiety and the acetyl group suggests possible interactions with biological targets, making it a valuable candidate for further investigation in medicinal chemistry.

The compound’s structure, characterized by a 3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid backbone, positions it as a versatile scaffold for the development of novel therapeutic agents. Piperidine derivatives are well-documented in the literature for their role in various pharmacological applications, including central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory compounds. The acetyl group introduces additional functional diversity, enabling modifications that can fine-tune the compound’s pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in exploring the therapeutic potential of 3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid and its derivatives. Researchers have been particularly intrigued by its potential role in modulating enzyme activity and receptor interactions. For instance, studies have suggested that piperidine-based compounds can interact with G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic interventions. The acetyl group further enhances this potential by influencing the compound’s solubility and metabolic stability.

One of the most compelling aspects of 3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid is its structural flexibility, which allows for the synthesis of a diverse range of analogs. By modifying various functional groups within the molecule, chemists can explore different biological pathways and mechanisms of action. This adaptability has made it a focal point in high-throughput screening campaigns aimed at identifying novel drug candidates.

The synthesis of 3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the acetyl group at the 1-position of the piperidine ring is particularly critical, as it dictates much of the compound’s chemical behavior. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to construct this core structure efficiently.

From a computational chemistry perspective, 3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid has been subjected to extensive molecular modeling studies to predict its binding affinity to various biological targets. These studies have provided valuable insights into how different parts of the molecule interact with proteins and enzymes, guiding the design of more potent and selective derivatives. Additionally, quantum mechanical calculations have been used to elucidate the electronic structure of the compound, which is essential for understanding its reactivity and stability.

The pharmacological evaluation of 3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid has revealed several promising activities. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory diseases. The compound’s ability to modulate these enzymatic pathways suggests that it may have therapeutic benefits in conditions such as arthritis and autoimmune disorders. Furthermore, its interaction with specific receptors has raised possibilities for applications in neurodegenerative diseases like Alzheimer’s and Parkinson’s.

In conclusion, 3-(1-Acetylpiperidin-2-yl)-2-methylpropanoic acid (CAS No. 2680850-23-9) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its piperidine core combined with an acetyl group provides a versatile platform for drug development, while ongoing research continues to uncover new therapeutic applications. As our understanding of molecular interactions deepens, compounds like this are poised to play a crucial role in addressing some of today’s most pressing medical challenges.